Cas no 1248942-93-9 (3-{(5-bromothiophen-2-yl)methylsulfanyl}-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-{(5-bromothiophen-2-yl)methylsulfanyl}-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 1248942-93-9
• MF: C₈H₈BrN₃OS₂
• MW: 306.202617645264
• MDL: MFCD17237733
• CID: 5158010
• PubChem ID: 47453862
• Update Time: 2025-10-28

3-{(5-bromothiophen-2-yl)methylsulfanyl}-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-[(5-bromothiophen-2-yl)methylsulfanyl]-4-methyl-1H-1,2,4-triazol-5-one
• 3-{[(5-bromothiophen-2-yl)methyl]sulfanyl}-4-methyl-4,5-dihydro-1h-1,2,4-triazol-5-one
• 3H-1,2,4-Triazol-3-one, 5-[[(5-bromo-2-thienyl)methyl]thio]-2,4-dihydro-4-methyl-
• 3-{(5-bromothiophen-2-yl)methylsulfanyl}-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

• MDL： MFCD17237733
• Inchi： 1S/C8H8BrN3OS2/c1-12-7(13)10-11-8(12)14-4-5-2-3-6(9)15-5/h2-3H,4H2,1H3,(H,10,13)
• InChI Key： RCSAYCZKRLKQSP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CSC2=NNC(N2C)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 2.6
• Topological Polar Surface Area: 98.2

Additional information on 3-{(5-bromothiophen-2-yl)methylsulfanyl}-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

Introduction to 3-{(5-bromothiophen-2-yl)methylsulfanyl}-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1248942-93-9)

3-{(5-bromothiophen-2-yl)methylsulfanyl}-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1248942-93-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazoles and is characterized by its unique structural features, including a bromothiophene moiety and a methylsulfanyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-{(5-bromothiophen-2-yl)methylsulfanyl}-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one is of particular interest due to its potential as a lead compound in drug discovery. The bromothiophene moiety is known for its ability to interact with various biological targets, making it a valuable scaffold for the development of new therapeutic agents. The methylsulfanyl group, on the other hand, can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

Recent studies have explored the biological activities of 3-{(5-bromothiophen-2-yl)methylsulfanyl}-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one. One notable area of research is its potential as an antifungal agent. Fungal infections pose a significant health threat, particularly in immunocompromised patients. The unique structure of this compound has been shown to exhibit potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This makes it a promising candidate for the development of new antifungal drugs.

In addition to its antifungal properties, 3-{(5-bromothiophen-2-yl)methylsulfanyl}-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one has also been investigated for its anticancer potential. Several studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be further developed as a novel anticancer agent.

The pharmacokinetic properties of 3-{(5-bromothiophen-2-yl)methylsulfanyl}-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one have also been studied to assess its suitability as a therapeutic agent. Preclinical data indicate that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties are essential for ensuring that the compound can be effectively delivered to the target site and exert its therapeutic effects without causing significant adverse reactions.

To further understand the biological activities and mechanisms of action of 3-{(5-bromothiophen-2-yl)methylsulfanyl}-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one, ongoing research is focused on elucidating its interactions with specific molecular targets. Techniques such as X-ray crystallography and molecular docking studies are being employed to gain insights into how this compound binds to its targets and modulates their functions. This information is crucial for optimizing the structure of the compound and enhancing its therapeutic efficacy.

In conclusion, 3-{(5-bromothiophen-2-yl)methylsulfanyl}-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1248942-93-9) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and optimization. As research in this area continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.